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Compound of Interest

Compound Name: MOG peptide 35-55

Cat. No.: B15952585

Get Quote

Technical Support Center: MOG Peptide 35-55
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the long-term storage, stability, and handling of

reconstituted Myelin Oligodendrocyte Glycoprotein (MOG) peptide 35-55.

Frequently Asked Questions (FAQs)
1. How should lyophilized MOG peptide 35-55 be stored?

Lyophilized MOG peptide 35-55 is stable at room temperature for several days to weeks,

making it suitable for standard shipping conditions.[1] For short-term storage, refrigeration at

4°C is acceptable.[1] However, for long-term storage, it is highly recommended to store the

lyophilized powder at -20°C or -80°C, which can preserve its integrity for months to years.[1][2]

Peptides should also be protected from intense light.[1]

2. What is the recommended procedure for reconstituting MOG peptide 35-55?

It is recommended to reconstitute the lyophilized peptide in sterile, purified water, saline, or a

buffer with a pH between 5 and 7.[1][3][4] For applications requiring organic solvents, DMSO
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can also be used.[5] To aid dissolution, especially for higher concentrations, the tube can be

warmed to 37°C for 10-15 minutes and gently sonicated in an ultrasonic bath.[5][6][7]

3. What is the stability of reconstituted MOG peptide 35-55 in solution?

Peptides in solution are significantly less stable than their lyophilized counterparts.[1] The

stability of the reconstituted peptide depends on the storage temperature and the solvent used.

To minimize degradation, it is crucial to aliquot the peptide solution into single-use volumes to

avoid repeated freeze-thaw cycles.[1][4][7][8]

4. Can reconstituted MOG peptide 35-55 be stored at 4°C?

For short-term storage, reconstituted MOG peptide 35-55 can be kept at 4°C for 1 to 2 weeks.

[1][3]

5. How should reconstituted MOG peptide 35-55 be stored for the long term?

For long-term storage, aliquots of the reconstituted peptide should be frozen at -20°C or, for

even greater stability, at -80°C.[1][7][8] At -20°C, the solution is generally stable for 3-4 months,

while at -80°C, it can be stored for up to a year.[1][9]

6. What factors can affect the stability of MOG peptide 35-55?

Several factors can influence the stability of the peptide:

Amino Acid Composition: Peptides containing amino acids such as Cysteine, Methionine,

Tryptophan, Asparagine, Glutamine, and Tyrosine are more prone to degradation through

oxidation, deamidation, and hydrolysis.[1]

Freeze-Thaw Cycles: Repeated freezing and thawing can degrade the peptide.[1][3][4][7][8]

Aliquoting the stock solution is essential to prevent this.

pH: An optimal pH range of 5-7 is recommended for peptide solutions to maintain stability.[1]

Contamination: Use of sterile solvents and proper handling techniques are crucial to prevent

microbial contamination, which can lead to peptide degradation.[2]
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Issue Possible Cause Recommended Solution

Difficulty Dissolving the

Peptide

The peptide may have low

solubility in the chosen solvent.

Warm the solution gently (e.g.,

37°C for 10-15 minutes) and/or

use an ultrasonic bath to aid

dissolution.[5][6][7] Consider

using a different solvent, such

as sterile water or DMSO for

higher concentrations.[5]

Inconsistent Experimental

Results (e.g., in EAE induction)

Peptide degradation due to

improper storage or handling.

Ensure the peptide has been

stored correctly in its

lyophilized form (-20°C or

-80°C). After reconstitution,

confirm it was aliquoted and

stored at -20°C or -80°C,

avoiding multiple freeze-thaw

cycles.[1][7][8]

Variability in emulsion

preparation for EAE.

A thorough and stable

emulsion with Complete

Freund's Adjuvant (CFA) is

critical for successful EAE

induction.[10] Ensure proper

mixing technique. The stability

of the MOG-CFA emulsion is

limited; it is best to prepare it

fresh before each

immunization.[11]

Peptide Aggregation

The peptide concentration may

be too high, or the pH of the

solution may not be optimal.

Some studies have noted

aggregation behavior,

particularly with modified MOG

peptides.[12][13][14] If

aggregation is suspected, try

diluting the peptide solution

further. Ensure the pH of the

reconstitution buffer is within

the optimal range of 5-7.[1]
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Loss of Biological Activity
The peptide may have

degraded over time.

If the peptide has been stored

for an extended period,

especially in solution, its

biological activity may be

compromised. It is advisable to

use a fresh vial of peptide or a

newly prepared stock solution

for critical experiments.

Data Presentation
Table 1: Recommended Storage Conditions for MOG Peptide 35-55

Form
Storage

Temperature
Duration Notes

Lyophilized Room Temperature Several days to weeks
Suitable for

shipping[1]

4°C Short-term

-20°C or -80°C Months to years

Recommended for

long-term storage[1]

[2]

Reconstituted 4°C 1-2 weeks
For short-term use[1]

[3]

-20°C 3-4 months

Aliquot to avoid

freeze-thaw cycles[1]

[9]

-80°C Up to 1 year

Aliquot to avoid

freeze-thaw cycles[1]

[9]

Experimental Protocols
Protocol 1: Reconstitution of MOG Peptide 35-55
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Allow the lyophilized peptide vial to equilibrate to room temperature before opening to

prevent condensation.

Add the desired volume of sterile, purified water or an appropriate sterile buffer (pH 5-7) to

the vial to achieve the target concentration (e.g., 1-2 mg/mL).[7][10]

Gently vortex or sonicate the vial to ensure the peptide is fully dissolved.[7] For peptides that

are difficult to dissolve, incubating at 37°C for 10-15 minutes may be beneficial.[6]

Once dissolved, aliquot the peptide solution into single-use, sterile microcentrifuge tubes.

Store the aliquots at -20°C or -80°C for long-term storage.[1]

Protocol 2: Preparation of MOG 35-55/CFA Emulsion for EAE Induction

This protocol is a general guideline and may need to be optimized for specific experimental

requirements.

Reconstitute lyophilized MOG 35-55 peptide in sterile saline or water to a concentration of 2

mg/mL.[10][15] This stock solution can be stored at -20°C.[10][15]

On the day of immunization, dilute the MOG 35-55 stock solution to a final concentration of 1

mg/mL with sterile saline.[15]

Prepare a Complete Freund's Adjuvant (CFA) solution containing Mycobacterium

tuberculosis (e.g., 2 mg/mL).[10]

To create the emulsion, draw equal volumes of the 1 mg/mL MOG 35-55 solution and the

CFA solution into two separate syringes.[10]

Connect the two syringes using a three-way stopcock or a Luer lock connector.

Forcefully pass the contents back and forth between the syringes for at least 10 minutes to

create a stable, white, viscous emulsion.[10]

To test the stability of the emulsion, drop a small amount into a beaker of water. A stable

emulsion will form a cohesive drop that does not disperse.[11]
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The emulsion should be used immediately for immunization. Some sources suggest it can be

stored for a few hours at 4°C.[16]

Visualizations

Peptide Preparation

Storage Options

Temperature

Start: Lyophilized MOG 35-55 Reconstitute in sterile solvent
(e.g., water, saline) Aliquot into single-use tubes

Short-term Storage
(1-2 weeks)Option 1

Long-term Storage
(3-4 months)

Option 2

Extended Long-term Storage
(up to 1 year)
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4°C

Ready for Experimental Use
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-80°C
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Caption: Workflow for MOG peptide 35-55 reconstitution and storage.
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Common Problems

Potential Solutions

Issue Encountered

Poor Dissolution

e.g.

Inconsistent Results

e.g.

Visible Aggregation

e.g.

Warm (37°C) and/or sonicate Verify storage conditions
(temp, aliquots) Use freshly prepared emulsion Dilute solution / Check pH

Start: Reconstituted MOG 35-55

Emulsify MOG 35-55 with CFA
(1:1 ratio)

Prepare Complete Freund's Adjuvant (CFA)

Check Emulsion Stability

Unstable
(re-emulsify)

Immunize Animal Model
(e.g., C57BL/6 mice)

Stable

EAE Development Monitoring
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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